Cas no 923467-02-1 (1-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide)

• Product name: 1-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide
• CAS No: 923467-02-1
• MF: C₂₁H₂₃N₃O₄S₂
• MW: 445.555022478104
• CID: 5449440

1-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)sulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide
• 1-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide

• Inchi： 1S/C21H23N3O4S2/c1-14-22-19-8-3-16(13-20(19)29-14)23-21(25)15-9-11-24(12-10-15)30(26,27)18-6-4-17(28-2)5-7-18/h3-8,13,15H,9-12H2,1-2H3,(H,23,25)
• InChI Key： MMXZWHNCXPGWCO-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCC(C(NC2C=C3SC(C)=NC3=CC=2)=O)CC1

Additional information on 1-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide

Comprehensive Overview of 1-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide (CAS No. 923467-02-1)

The compound 1-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide, identified by its CAS No. 923467-02-1, is a sophisticated small molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a piperidine-4-carboxamide core with a 4-methoxybenzenesulfonyl group and a 2-methyl-1,3-benzothiazol-6-yl moiety, making it a versatile candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive compounds.

In recent years, the demand for small molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The unique structure of 1-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide positions it as a promising candidate for addressing unmet medical needs. Its sulfonamide and benzothiazole components are known for their roles in enhancing bioavailability and binding affinity, which are critical factors in drug development. These attributes align with current trends in AI-driven drug design, where computational models prioritize molecules with optimal pharmacokinetic properties.

The synthesis of CAS No. 923467-02-1 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in the literature. Its molecular weight and logP value suggest favorable drug-likeness, a key consideration in modern medicinal chemistry. Additionally, its potential as a central nervous system (CNS) penetrant has sparked interest in neurological disorders, a hot topic in 2024 due to rising global prevalence of conditions like Alzheimer's and Parkinson's disease.

From a commercial perspective, 1-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide is often explored by contract research organizations (CROs) and biotech startups focusing on orphan drugs or rare diseases. Its patent landscape and regulatory status are frequently searched topics, reflecting industry interest in its intellectual property potential. Furthermore, its compatibility with high-throughput screening (HTS) platforms makes it a valuable asset in drug repurposing initiatives, another trending area in pharmaceutical innovation.

Environmental and safety profiles of CAS No. 923467-02-1 are also under scrutiny, as sustainable chemistry gains traction. Researchers emphasize green synthesis methods to minimize waste, aligning with the EPA’s Safer Choice Program principles. This dual focus on efficacy and sustainability ensures the compound remains relevant in both academic and industrial settings, while adhering to global ESG (Environmental, Social, and Governance) standards.

In summary, 1-(4-methoxybenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide represents a convergence of cutting-edge science and practical applications. Its structural complexity, therapeutic potential, and alignment with contemporary research trends make it a standout subject in chemical biology and pharmaceutical sciences. As the scientific community continues to explore its capabilities, this compound is poised to contribute significantly to next-generation therapeutics.